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Compound of Interest

Compound Name: Amoxicillin D4

Cat. No.: B1165254

For Researchers, Scientists, and Drug Development Professionals

The Certificate of Analysis (CoA) is a critical document in the pharmaceutical industry, providing
a comprehensive summary of the quality control testing performed on a specific batch of a
substance.[1][2][3] For isotopically labeled compounds such as Amoxicillin D4, which serves
as an internal standard in quantitative analytical studies, the CoA is indispensable for ensuring
the accuracy and reliability of experimental results.[4][5] This guide offers a detailed
explanation of the components of an Amoxicillin D4 CoA, including data interpretation,
experimental methodologies, and the logical workflow of the analysis.

Core Components of the Amoxicillin D4 Certificate
of Analysis

A typical CoA for Amoxicillin D4 will contain essential information to identify and qualify the
material. This information is summarized in the tables below.

Table 1: Product and Batch Information

This section provides fundamental details about the Amoxicillin D4 standard.
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Parameter

Description

Example Data

Product Name

The common name of the

compound.

Amoxicillin D4

Chemical Name

The systematic IUPAC name.

(2S,5R,6R)-6-((R)-2-Amino-2-
(4-hydroxyphenyl-2,3,5,6-
d4)acetamido)-3,3-dimethyl-7-
0X0-4-thia-1-
azabicyclo[3.2.0]heptane-2-

carboxylic acid

CAS Number

The unigue Chemical Abstracts

Service registry number.

2673270-36-3

A unique identifier for the

Batch/Lot Number N ) GR-06-133
specific production batch.
The elemental composition of

Molecular Formula C16H15DaN30sS
the molecule.
The mass of the molecule,

Molecular Weight accounting for the deuterium 369.4 g/mol

isotopes.

Table 2: Physicochemical Properties

This table outlines the physical and chemical characteristics of the Amoxicillin D4 material.

Parameter Specification Example Result
A brief description of the ] ]
Appearance ) White solid
physical form and color.
- Information on the solubility in )
Solubility Soluble in water and methanol.

various solvents.

Storage Condition

Recommended long-term

storage temperature.

2-8 °C in a well-closed

container.
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Table 3: Analytical Test Results

This is the core of the CoA, presenting the results of the quality control tests with their
acceptance criteria.

Test Method Specification Result

Nuclear Magnetic

Identity (*H-NMR) Resonance Conforms to structure Conforms
Spectroscopy
Identity (Mass Spec) Mass Spectrometry Conforms to structure Conforms

High-Performance

Chromatographic Liquid
) =>98% 99.4%
Purity Chromatography
(HPLC)
) ) Mass Spectrometry or
Isotopic Purity >98% atom D Conforms

NMR

Experimental Protocols

The following sections detail the methodologies for the key experiments cited on the
Amoxicillin D4 CoA.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination

HPLC is a primary technique for assessing the purity of Amoxicillin D4 and detecting any
related impurities.

o Objective: To separate Amoxicillin D4 from any process-related impurities or degradation
products and to quantify its purity.

¢ Instrumentation: An HPLC system equipped with a UV detector is typically used.

o Chromatographic Conditions:
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o Column: A reverse-phase C18 column, such as a Cogent Bidentate C18 (4.6 x 250 mm,
4um), is commonly employed.

o Mobile Phase: A mixture of an aqueous buffer (e.g., potassium dihydrogen phosphate) and
an organic solvent like acetonitrile or methanol. A typical composition is a 95:5 ratio of
buffer to organic solvent.

o Flow Rate: A standard flow rate is 1.0 mL/min.
o Detection: UV detection at a wavelength of 230 nm or 283 nm.

o Injection Volume: 10 pL.

e Sample Preparation:

o A stock solution of Amoxicillin D4 is prepared by accurately weighing and dissolving the
standard in the mobile phase or a suitable diluent to a known concentration (e.g., 1
mg/mL).

o The solution is sonicated to ensure complete dissolution.

o Working solutions are prepared by diluting the stock solution to a concentration within the
linear range of the instrument (e.g., 20-100 pg/mL).

o Data Analysis: The purity is calculated by comparing the peak area of the Amoxicillin D4 to
the total area of all peaks in the chromatogram.

Mass Spectrometry (MS) for Identity and Isotopic Purity

Mass spectrometry confirms the molecular weight of Amoxicillin D4, thereby verifying its
identity and the successful incorporation of deuterium atoms.

e Objective: To confirm the molecular mass of Amoxicillin D4 and to assess its isotopic purity.

e Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system
(LC-MS).

 lonization Technique: Electrospray ionization (ESI) is a common method.
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e Analysis Mode: The instrument can be operated in either positive or negative ion mode. For
Amoxicillin D4, the protonated molecule [M+H]* at m/z 370.1 would be observed in positive
mode.

o Sample Preparation: The sample is prepared by dissolving a small amount of the
Amoxicillin D4 standard in a suitable solvent, typically the mobile phase used for LC-MS
analysis.

o Data Analysis: The resulting mass spectrum is analyzed for the presence of the expected
molecular ion peak. The isotopic distribution is also examined to confirm the incorporation of
four deuterium atoms.

Nuclear Magnetic Resonance (*H-NMR) Spectroscopy
for Structural Confirmation

1H-NMR spectroscopy provides detailed information about the chemical structure of the
molecule, confirming the identity of Amoxicillin D4 and the position of the deuterium labels.

o Objective: To provide an unambiguous confirmation of the molecular structure of Amoxicillin
D4.

e Instrumentation: A high-field NMR spectrometer.
e Sample Preparation:

o A few milligrams of the Amoxicillin D4 standard are dissolved in a deuterated solvent
(e.g., Deuterium Oxide - D20).

o The solution is transferred to an NMR tube.
o Data Acquisition: A standard *H-NMR spectrum is acquired.

o Data Analysis: The chemical shifts, splitting patterns, and integration of the peaks in the
spectrum are compared to a reference spectrum of Amoxicillin or to theoretical predictions.
The absence of signals from the deuterated positions on the phenyl ring confirms the
isotopic labeling.
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Visualization of Workflows and Relationships

The following diagrams illustrate the logical flow of the Certificate of Analysis process and the
structural relationship of Amoxicillin D4.
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Caption: Workflow for the generation of a Certificate of Analysis.
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Caption: Structural relationship between Amoxicillin and Amoxicillin D4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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